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Compound of Interest

Compound Name: Fluoroacetamide

Cat. No.: B1672904

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of two highly toxic
organofluorine compounds: fluoroacetamide and sodium fluoroacetate. Both have been used
as rodenticides and are known for their potent metabolic toxicity. This document summarizes
key experimental data, outlines methodologies for toxicity assessment, and visualizes their
mechanism of action.

Executive Summary

Fluoroacetamide and sodium fluoroacetate are closely related compounds that exert their
toxicity through a common mechanism known as "lethal synthesis.” Once ingested, both are
metabolized to fluorocitrate, which inhibits the enzyme aconitase, a critical component of the
Krebs (citric acid) cycle. This disruption of cellular respiration leads to energy deprivation and
the accumulation of citrate, ultimately causing cell death. While their mode of action is identical,
there are subtle differences in their acute toxicity across different species and routes of
exposure.

Quantitative Toxicity Data

The following tables summarize the available acute toxicity data for fluoroacetamide and
sodium fluoroacetate, presented as LD50 (median lethal dose) and LC50 (median lethal
concentration) values.
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Table 1: Acute Toxicity of Fluoroacetamide

Species Rout.e _Of . LD50/LC50 Reference
Administration

Rat Oral 4 - 15 mg/kg [1]

Rat Oral 5.75 mg/kg [2]

Rat Dermal 80 mg/kg [21[31[4]

Rat (male) Inhalation (4h) 136.6 mg/m3 [5]1[6]

Rat (female) Inhalation (4h) 144.5 mg/m3 [5][6]

Mouse Oral 25 mg/kg [2]

Mouse Inhalation 550 mg/m3 [4]

Table 2: Acute Toxicity of Sodium Fluoroacetate

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://www.benchchem.com/product/b1672904?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoroacetamide
https://datasheets.scbt.com/sc-250002.pdf
https://datasheets.scbt.com/sc-250002.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Fluoroacetamide.htm
https://en.wikipedia.org/wiki/Fluoroacetamide
https://www.besjournal.com/fileSWYXYHJKX/journal/article/swyxyhjkx/2000/2/PDF/bes200002002.pdf
https://www.besjournal.com/article/id/c30974d4-4848-4f1d-921a-24cdc47cf8e7
https://www.besjournal.com/fileSWYXYHJKX/journal/article/swyxyhjkx/2000/2/PDF/bes200002002.pdf
https://www.besjournal.com/article/id/c30974d4-4848-4f1d-921a-24cdc47cf8e7
https://datasheets.scbt.com/sc-250002.pdf
https://en.wikipedia.org/wiki/Fluoroacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Species Rout-e f)f . LD50 Reference
Administration

Rat Oral 0.1-1.7 mg/kg [7]

Rat Oral 0.22 mg/kg [8]

Rat (male) Oral 2.08 mg/kg [9]

Rat (female) Oral 1.85 mg/kg [9]

Mouse Oral 0.1 mg/kg [7]

Rabbit Oral 0.34 mg/kg [7]

Guinea Pig Oral 0.3 mg/kg [7]

Dog Oral <0.1 mg/kg [10]

Cat Oral 0.28 mg/kg [11][12]

Coyote Oral 0.1 mg/kg [13]

Sheep Oral 0.3 mg/kg

Cattle Oral 0.39 - 0.4 mg/kg [8]

Human (estimated) Oral 2 - 10 mg/kg [2][71[9]

Mechanism of Action: Inhibition of the Krebs Cycle

Both fluoroacetamide and sodium fluoroacetate share a common pathway to induce cellular
toxicity. This process, termed "lethal synthesis," involves the metabolic conversion of the parent
compound into a toxic metabolite that disrupts a fundamental cellular process.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://en.wikipedia.org/wiki/Sodium_fluoroacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Fluoroacetate
https://pmc.ncbi.nlm.nih.gov/articles/PMC6782068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6782068/
https://en.wikipedia.org/wiki/Sodium_fluoroacetate
https://en.wikipedia.org/wiki/Sodium_fluoroacetate
https://en.wikipedia.org/wiki/Sodium_fluoroacetate
https://www.researchgate.net/publication/7642156_Sodium_Monofluoroacetate_Compound_1080_Poisoning_in_Dogs
https://www.researchgate.net/publication/237804679_Acute_Toxicity_of_Sodium_Monofluoroacetate_1080_Baits_to_Feral_Cats
https://static1.squarespace.com/static/612ee136efc1241e1fcc567e/t/632cf6cf47d9134c7f8804a4/1663891152384/Acute+Toxicity+of+Sodium+Monofluoroacetate+%281080%29+Baits+to+Feral+Cats+-+Eason+and+Frampton.pdf
https://www.aphis.usda.gov/sites/default/files/20-sodium-fluoroacetate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Fluoroacetate
https://datasheets.scbt.com/sc-250002.pdf
https://en.wikipedia.org/wiki/Sodium_fluoroacetate
https://pmc.ncbi.nlm.nih.gov/articles/PMC6782068/
https://www.benchchem.com/product/b1672904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Ingestion & Absorption
Krebs Cycle
Fluoroacetamide Cellular Metabolism
at '

0/-\[

| [ | [ |
’ | Actiaton I e
Di iati L
Sodium Fluoroacetate jssocaton
Citrate Synthase

Toxic Effects

Citrate Accumulation
ATP Depletion E

L

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Setup
Animal Selection & — Dose Preparation
Acclimatization —— | (Fluoroacetamide or Sodium Fluoroacetate)
Dosing Routes *
Inhalation Exposure NG Oral Gavage — Dermal Application

Observation & Data Collection

P>  Monitor Clinical Signs

Record Body Weight

Record Mortality

Analysis & Outcome
Y

Statistical Analysis

(LD50 / LC50 Calculation) Gross Necropsy

Determine Toxicity Profile

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1672904?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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